N-[2-(dimethylamino)propyl]-N-(2,6-dimethylphenyl)-1-ethylpyrazole-4-sulfonamide

• IUPAC Name: N-[2-(dimethylamino)propyl]-N-(2,6-dimethylphenyl)-1-ethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C18H28N4O2S/c1-7-21-13-17(11-19-21)25(23,24)22(12-16(4)20(5)6)18-14(2)9-8-10-15(18)3/h8-11,13,16H,7,12H2,1-6H3
• InChI Key: QAKNSWMXEPSFRM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)S(=O)(=O)N(CC(C)N(C)C)C2=C(C=CC=C2C)C
• Molecular Formula: C18H28N4O2S
• Molecular Weight: 364.5 g/mol

Description

N-[2-(dimethylamino)propyl]-N-(2,6-dimethylphenyl)-1-ethylpyrazole-4-sulfonamide is a complex organic compound with a unique structure that includes a pyrazole ring, a sulfonamide group, and dimethylamino and dimethylphenyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(dimethylamino)propyl]-N-(2,6-dimethylphenyl)-1-ethylpyrazole-4-sulfonamide typically involves multiple stepsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

N-[2-(dimethylamino)propyl]-N-(2,6-dimethylphenyl)-1-ethylpyrazole-4-sulfonamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve specific temperatures, pressures, and solvents to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols .

Scientific Research Applications

N-[2-(dimethylamino)propyl]-N-(2,6-dimethylphenyl)-1-ethylpyrazole-4-sulfonamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of advanced materials and catalysts.

Mechanism of Action

The mechanism of action of N-[2-(dimethylamino)propyl]-N-(2,6-dimethylphenyl)-1-ethylpyrazole-4-sulfonamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

N-(2-dimethylaminoethyl)acrylamide: Shares the dimethylamino group and has similar reactivity.

2-(dimethylamino)ethyl methacrylate: Contains a dimethylamino group and is used in similar applications.

Uniqueness

N-[2-(dimethylamino)propyl]-N-(2,6-dimethylphenyl)-1-ethylpyrazole-4-sulfonamide is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry .